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Compound of Interest

Compound Name: Boc-3-iodo-L-phenylalanine

Cat. No.: B558245

An In-depth Technical Guide to Boc-3-iodo-L-
phenylalanine

For Researchers, Scientists, and Drug Development Professionals

Introduction

Boc-3-iodo-L-phenylalanine is a synthetically modified amino acid that serves as a crucial
building block in peptide synthesis and drug development. The incorporation of an iodine atom
onto the phenyl ring of phenylalanine provides a versatile functional handle for a variety of
chemical modifications, including radiolabeling and cross-coupling reactions. The tert-
butyloxycarbonyl (Boc) protecting group on the a-amino group allows for its controlled and
sequential incorporation into peptide chains using well-established solid-phase peptide
synthesis (SPPS) methodologies. This guide provides a comprehensive overview of the
properties, synthesis, and applications of Boc-3-iodo-L-phenylalanine.

Core Physicochemical Properties

The key physicochemical properties of Boc-3-iodo-L-phenylalanine are summarized in the
table below.
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Property Value

CAS Number 273221-75-3[1]
Molecular Weight 391.20 g/mol
Molecular Formula C14H18INO4

Appearance White to off-white powder
Purity Typically =298% (HPLC)
Storage Store at 2-8°C, protected from light

Synthesis of Boc-3-iodo-L-phenylalanine

The synthesis of Boc-3-iodo-L-phenylalanine can be achieved through a two-step process

starting from L-phenylalanine. The first step involves the protection of the a-amino group with a

Boc group, followed by regioselective iodination of the phenyl ring.

Experimental Protocol: Synthesis of Boc-L-

phenylalanine

Dissolution: Dissolve L-phenylalanine in a 1:1 mixture of 1,4-dioxane and water.

Basification: Add sodium hydroxide to the solution and stir until the L-phenylalanine is fully

dissolved.

Boc Protection: Cool the reaction mixture in an ice bath and add di-tert-butyl dicarbonate

((Boc)20) dropwise while maintaining the temperature between 0-10°C.

Reaction: Allow the reaction to proceed overnight at room temperature with continuous

stirring.

Work-up: Acidify the reaction mixture with a cold aqueous solution of potassium bisulfate to a

pH of 2-3.

Extraction: Extract the product with ethyl acetate.
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 Purification: Wash the organic layer with brine, dry over anhydrous sodium sulfate, and
concentrate under reduced pressure to yield Boc-L-phenylalanine.

Experimental Protocol: Regioselective lodination

While a specific protocol for the direct iodination of Boc-L-phenylalanine to yield the 3-iodo
isomer is not readily available in the provided search results, a general approach can be
inferred. Regioselective iodination of aromatic compounds can be challenging. A common
method involves electrophilic aromatic substitution using an iodinating agent in the presence of
an acid catalyst.

Dissolution: Dissolve Boc-L-phenylalanine in a suitable solvent such as acetic acid or a
chlorinated solvent.

 lodination: Add an iodinating reagent such as N-iodosuccinimide (NIS) or iodine
monochloride (ICI) to the solution. The choice of reagent and reaction conditions can
influence the regioselectivity.

o Reaction: Stir the reaction mixture at room temperature or with gentle heating until the
reaction is complete, monitoring by TLC or HPLC.

o Work-up and Purification: Quench the reaction, perform an aqueous work-up, and purify the
product by column chromatography to isolate the desired Boc-3-iodo-L-phenylalanine
isomer.

Application in Solid-Phase Peptide Synthesis
(SPPS)

Boc-3-iodo-L-phenylalanine is well-suited for Boc-chemistry SPPS. The general workflow for
incorporating this amino acid into a peptide chain is outlined below.

Experimental Workflow: Boc-SPPS Cycle
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Resin Swelling
(DCM or DMF)

Boc Deprotection
(50% TFA in DCM)

Neutralization
(10% DIEA in DCM)

Next Cycle

Amino Acid Coupling
(Boc-3-iodo-L-Phe, DCC/HOBLt or HBTU)

Wash
(DMF/DCM)

Final Deprotection & Cleavage
(HF or TEMSA)

Purification
(RP-HPLC)

Click to download full resolution via product page

A generalized workflow for a single coupling cycle in Boc-based solid-phase peptide synthesis.
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Quantitative Data for SPPS

The efficiency of SPPS can be monitored at various stages. The following table provides typical
guantitative data expected during the synthesis of peptides using Boc-protected amino acids.

Parameter Typical Value Method of Determination

Kaiser Test / Quantitative

Single Coupling Efficiency >99% ] ]
Ninhydrin Assay[2]
Crude Peptide Purity >70% RP-HPLC[2]
] N ) ] UV-Vis Spectroscopy,
Final Purified Peptide Yield 5-20%

Gravimetric Analysis[2]

Bioconjugation via Sonogashira Coupling

The iodine atom on the phenyl ring of Boc-3-iodo-L-phenylalanine provides a reactive site for
palladium-catalyzed cross-coupling reactions, most notably the Sonogashira coupling. This
allows for the site-specific introduction of alkyne-containing molecules, such as fluorescent
dyes, chelating agents, or other bioactive moieties, onto a peptide.[3][4][5][6]

Experimental Protocol: Sonogashira Coupling on a
Resin-Bound Peptide

o Peptide Synthesis: Synthesize the peptide containing the 3-iodo-L-phenylalanine residue on
a solid support using standard Boc-SPPS.

¢ Resin Preparation: Swell the peptide-resin in a suitable solvent like DMF.

o Reaction Mixture: In a separate flask, prepare a solution of the terminal alkyne (1.5-3
equivalents), a palladium catalyst (e.g., Pd(PPhs)4 or PdCI2(PPhs)2), a copper(l) co-catalyst
(e.g., Cul), and a base (e.g., DIEA or EtsN) in DMF.

o Coupling Reaction: Add the reaction mixture to the peptide-resin and agitate under an inert
atmosphere (e.g., argon or nitrogen) at room temperature for 2-24 hours.
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» Washing: After the reaction is complete, wash the resin thoroughly with DMF, DCM, and
methanol to remove excess reagents and byproducts.

» Cleavage and Purification: Cleave the modified peptide from the resin and purify by RP-
HPLC.

Signaling Pathway Involvement: Neurokinin
Receptors

Peptides containing modified phenylalanine residues are often explored for their interaction
with G-protein coupled receptors (GPCRSs). The tachykinin family of peptides, which includes
Substance P and Neurokinin B (NKB), are known to interact with neurokinin receptors (NKRS).
[71[8][9][10][11] The incorporation of 3-iodo-L-phenylalanine can be used to probe these
interactions or to develop analogs with altered binding affinities or signaling properties. The
signaling pathway of Neurokinin B through its preferred receptor, NK3R, is a relevant area of
investigation for peptides containing this modified amino acid.

Neurokinin B Signaling Pathway
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Simplified signaling cascade initiated by Neurokinin B binding to the NK3R.
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Conclusion

Boc-3-iodo-L-phenylalanine is a highly valuable synthetic amino acid for chemical biology
and drug discovery. Its utility in standard Boc-SPPS, combined with the potential for post-
synthetic modification via the iodo moiety, makes it a versatile tool for creating novel peptides
with tailored properties. The ability to introduce functionalities through Sonogashira coupling
opens up avenues for developing peptide-based probes, imaging agents, and therapeutics.
Furthermore, its application in studying peptide-receptor interactions, such as those in the
neurokinin system, highlights its importance in fundamental research. This guide provides a
foundational understanding and practical protocols for the effective utilization of Boc-3-iodo-L-
phenylalanine in a research setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Boc-3-iodo-L-phenylalanine CAS number and molecular
weight]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b558245#boc-3-iodo-I-phenylalanine-cas-number-and-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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